![molecular formula C17H19ClN2OS B5185154 N-[(5-chloro-2-thienyl)methyl]-2-(dimethylamino)-2-indanecarboxamide](/img/structure/B5185154.png)
N-[(5-chloro-2-thienyl)methyl]-2-(dimethylamino)-2-indanecarboxamide
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Overview
Description
N-[(5-chloro-2-thienyl)methyl]-2-(dimethylamino)-2-indanecarboxamide, also known as JZL184, is a compound that has been widely studied for its potential therapeutic applications. JZL184 belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to have a range of effects on the body, including anti-inflammatory, analgesic, and anxiolytic effects. In
Mechanism of Action
N-[(5-chloro-2-thienyl)methyl]-2-(dimethylamino)-2-indanecarboxamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids in the body. By inhibiting FAAH, this compound leads to increased levels of endocannabinoids, which in turn leads to a range of effects on the body. Endocannabinoids act on cannabinoid receptors in the body, which are involved in a range of physiological processes, including pain perception, inflammation, and mood regulation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects on the body. These include reducing pain and inflammation, modulating anxiety and depression, and regulating appetite and metabolism. This compound has also been shown to have anti-tumor effects in some studies, although more research is needed in this area.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(5-chloro-2-thienyl)methyl]-2-(dimethylamino)-2-indanecarboxamide in lab experiments is that it is a highly potent and selective FAAH inhibitor, which allows for precise control over the levels of endocannabinoids in the body. However, one limitation of using this compound is that it has a relatively short half-life in the body, which can make it difficult to maintain stable levels of endocannabinoids over time.
Future Directions
There are a number of future directions for research on N-[(5-chloro-2-thienyl)methyl]-2-(dimethylamino)-2-indanecarboxamide. One area of interest is its potential therapeutic applications in conditions such as chronic pain, anxiety, and addiction. Another area of interest is its potential anti-tumor effects, which could have important implications for the treatment of cancer. Additionally, more research is needed to understand the long-term effects of this compound on the body, as well as its potential interactions with other drugs.
Synthesis Methods
The synthesis of N-[(5-chloro-2-thienyl)methyl]-2-(dimethylamino)-2-indanecarboxamide involves a multi-step process that begins with the reaction of 2-bromo-2-methylpropionic acid with 2,3-dihydro-1H-indene to form 2-bromo-2-methyl-3-(1-indanyl)propionic acid. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 5-chlorothiophene-2-methanol to form the desired product, this compound.
Scientific Research Applications
N-[(5-chloro-2-thienyl)methyl]-2-(dimethylamino)-2-indanecarboxamide has been extensively studied for its potential therapeutic applications in a range of conditions, including pain, inflammation, anxiety, and addiction. Studies have shown that this compound is an effective FAAH inhibitor, which leads to increased levels of endocannabinoids in the body. Endocannabinoids have been shown to have a range of effects on the body, including reducing pain and inflammation, modulating anxiety and depression, and regulating appetite and metabolism.
properties
IUPAC Name |
N-[(5-chlorothiophen-2-yl)methyl]-2-(dimethylamino)-1,3-dihydroindene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2OS/c1-20(2)17(9-12-5-3-4-6-13(12)10-17)16(21)19-11-14-7-8-15(18)22-14/h3-8H,9-11H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEZBPGMTYRDCFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1(CC2=CC=CC=C2C1)C(=O)NCC3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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